3-ethoxy-N-(4-ethoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-N-(4-ethoxyphenyl)-1-ethylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H21N3O3/c1-4-19-11-14(16(18-19)22-6-3)15(20)17-12-7-9-13(10-8-12)21-5-2/h7-11H,4-6H2,1-3H3,(H,17,20)
• InChI Key: CZHKKDUUFHWYOM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=CC=C(C=C2)OCC
• Molecular Formula: C16H21N3O3
• Molecular Weight: 303.36 g/mol

Description

The compound “3-ethoxy-N-(4-ethoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide” is a chemical compound, but there is limited information available about it.

Scientific Research Applications

Synthesis and Characterization

Pyrazole carboxamide derivatives are synthesized through various chemical reactions, highlighting the versatility of pyrazole scaffolds in chemical synthesis. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been demonstrated, with structures established based on elemental analysis and spectral data (Hassan, Hafez, & Osman, 2014). This work illustrates the chemical diversity achievable with pyrazole carboxamides and their analogs, providing a foundation for further modification and application of similar compounds.

Biological Activities

Pyrazole carboxamides have shown a range of biological activities, including cytotoxic effects against cancer cells and potential herbicidal activities. Research has found that certain pyrazole derivatives exhibit in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating their potential in cancer research (Hassan, Hafez, & Osman, 2014). Additionally, novel pyrazole-4-carboxamide derivatives have been synthesized and evaluated for their herbicidal activity, with some compounds showing promising results against various weeds while maintaining crop safety (Ohno et al., 2004).

Materials Science Applications

The structural and electronic properties of pyrazole carboxamide derivatives make them candidates for materials science applications, including corrosion protection and optical studies. For example, pyrazole compounds have been investigated for their corrosion inhibition efficiency on mild steel in acidic solutions, demonstrating the practical applications of these molecules in protecting industrial materials (Paul, Yadav, & Obot, 2020). Moreover, pyrazole derivatives have been characterized for their thermo-optical properties, suggesting their utility in developing new materials with specific optical characteristics (Kumara et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Future Directions

While there is mention of similar compounds being offered for purchase, indicating potential research interest, specific future directions for “3-ethoxy-N-(4-ethoxyphenyl)-1-ethyl-1H-pyrazole-4-carboxamide” are not clear.